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Compound of Interest

Compound Name: HOE961

Cat. No.: B15563516

Welcome to the technical support center for HOE961 antiviral assays. This resource provides
troubleshooting guidance and answers to frequently asked questions for researchers,
scientists, and drug development professionals working with the Na+/H+ exchanger isoform 1
(NHEZ1) inhibitor, HOE961.

I. Mechanism of Action & Signaling Pathway

HOE961 is a potent and selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), a
ubiquitously expressed membrane protein crucial for regulating intracellular pH (pHi) and cell
volume.[1][2] By blocking the exchange of extracellular sodium ions (Na+) for intracellular
protons (H+), HOE961 leads to intracellular acidification.[2] This disruption of pH homeostasis
can interfere with various stages of the viral life cycle that are pH-dependent, such as viral
entry, uncoating, and replication.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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